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Compound of Interest

Compound Name: pyridazine-3-thiol

Cat. No.: B7778648

Get Quote

Executive Summary
Pyridazine-3-thiol (CAS 28544-77-6) requires specific handling due to its stench

characteristics and potential for forming reactive disulfide byproducts. Unlike standard organic

waste, this compound must undergo a pre-disposal stabilization ("Kill Step") via oxidation to

neutralize the thiol group. This prevents odor complaints and reduces chemical reactivity risks

in waste streams.

Immediate Action Required:

Do NOT dispose of untreated pyridazine-3-thiol down the drain.

Do NOT place untreated thiol waste in general "Organic Waste" containers without

secondary containment due to odor permeation.

ALWAYS oxidize residual thiol on glassware and in solutions before final disposal.

Hazard Identification & Chemical Profile[1][2]
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Property Specification

Chemical Name Pyridazine-3-thiol (3-Mercaptopyridazine)

CAS Number 28544-77-6

Physical State Solid (Melting Point ~169-170°C)

Odor Characteristic stench (Mercaptan-like)

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.[1] 2A (H319),

STOT SE 3 (H335)

Reactivity
Tautomerizes to thione form; oxidizes to

disulfides in air.

Critical Safety Note: While the solid form is less volatile than low-molecular-weight thiols,

solutions and residues can generate significant odor, triggering false gas leak alarms if not

properly managed.

Pre-Disposal Stabilization (The "Kill Step")
The most effective method to render pyridazine-3-thiol safe for disposal is chemical oxidation.

This process converts the odorous, reactive thiol (-SH) group into a non-volatile, odorless

sulfonic acid (-SO₃H) or disulfide derivative.

Mechanism of Action
The oxidation uses Sodium Hypochlorite (Bleach) to attack the sulfur atom.

Partial Oxidation: Yields the disulfide (solid precipitate, less odorous).

Full Oxidation (Preferred): Yields the sulfonic acid (water-soluble, odorless).
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Figure 1: Oxidation pathway converting reactive thiol to stable sulfonate.

Experimental Protocol: Oxidation Procedure
Reagents:

Commercial Bleach (5.25% NaOCl) or 10% Calcium Hypochlorite solution.

Solvent (Water or Ethanol) if the waste is solid.

Step-by-Step Workflow:

Preparation: Perform all work in a functioning fume hood. Wear nitrile gloves, safety glasses,

and a lab coat.

Dissolution (If Solid): If disposing of bulk solid, dissolve/suspend it in a minimal amount of

water or ethanol.

Oxidation:

Slowly add the thiol solution to a flask containing excess bleach (approx. 20 mL of bleach

per 1 g of thiol).

Caution: The reaction is exothermic. Add slowly to prevent splashing.

Reaction Time: Stir the mixture for 30–60 minutes.
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Verification: Test the solution with Starch-Iodide paper.

Blue/Black Result: Excess oxidant is present (Reaction complete).

No Color: Insufficient oxidant. Add more bleach and stir for another 30 minutes.

Quenching: Once oxidation is confirmed, neutralize the excess bleach by adding Sodium

Thiosulfate or Sodium Bisulfite until starch-iodide paper no longer turns blue.

Final pH Check: Adjust pH to between 5 and 9 using dilute HCl or NaOH.

Waste Stream Segregation & Disposal[3]
After stabilization, the material is still considered chemical waste but is no longer a "stench"

hazard.
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Figure 2: Decision tree for segregating and treating thiol waste.
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Disposal Categories
Waste Type Container Labeling Special Instructions

Treated Liquid
"Non-Halogenated Organic

Waste"

List contents as "Pyridazine-3-

sulfonic acid (oxidized thiol) +

Water/Bleach residues".

Solid Debris "Hazardous Solid Waste"

Double-bag gloves, paper

towels, and weigh boats in a

sealed Ziploc bag before

placing in the drum to contain

residual odors.

Untreated Stock "Stench Waste"

Do not treat. Label clearly as

"Stench: Pyridazine-3-thiol".

Store in a secondary container

(e.g., paint can with

vermiculite) and arrange for

hazardous waste pickup.

Emergency Spill Procedures
Minor Spill (< 10 g/mL):

Isolate: Alert nearby personnel and cordon off the area.

PPE: Wear double nitrile gloves, goggles, and a face shield.

Absorb: Cover liquid spills with an inert absorbent (vermiculite or sand). Do not use

combustible materials like sawdust.

Deodorize: Spray the spill area and the absorbent with 10% Bleach solution. Allow it to sit for

15 minutes to neutralize the odor.

Collect: Scoop material into a wide-mouth jar. Label as "Hazardous Waste - Debris with

Thiol".

Clean: Wash the surface with detergent and water.
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Major Spill (> 10 g/mL):

Evacuate the lab immediately.

Contact EHS/Emergency Services.

Do not attempt to clean up without respiratory protection (respirator with organic vapor

cartridges) due to potential high concentrations of irritating vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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